Cas no 1894286-91-9 (3-(2,5-difluorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2,5-difluorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 1894286-91-9
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6546459
• PubChem ID: 116841018
• Update Time: 2025-05-21

3-(2,5-difluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)-3,3-difluoropropan-1-ol
• EN300-1971638
• 1894286-91-9

• Inchi： 1S/C9H8F4O/c10-6-1-2-8(11)7(5-6)9(12,13)3-4-14/h1-2,5,14H,3-4H2
• InChI Key： YOVHSXRNYWVPSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1F)F)(CCO)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2,5-difluorophenyl)-3,3-difluoropropan-1-ol

3-(2,5-Difluorophenyl)-3,3-Difluoropropan-1-Ol: A Comprehensive Overview

3-(2,5-Difluorophenyl)-3,3-difluoropropan-1-ol, also known by its CAS number 1894286-91-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a fluorinated phenyl group and a hydroxylated propane backbone. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of 3-(2,5-Difluorophenyl)-3,3-difluoropropan-1-ol involves a series of precise chemical reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of fluorination techniques and catalytic systems to enhance the efficiency of the reaction pathways. These advancements have not only improved the production process but also opened new avenues for exploring the compound's potential applications.

One of the most notable applications of this compound is in the field of pharmaceuticals. The fluorinated groups in its structure are known to enhance drug stability and bioavailability, making it a promising candidate for drug development. Recent research has highlighted its potential as a lead compound in the design of new therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit activity against certain enzymes involved in metabolic disorders.

In addition to pharmaceuticals, 3-(2,5-Difluorophenyl)-3,3-difluoropropan-1-ol has found applications in materials science. Its unique chemical properties make it an ideal candidate for use in the synthesis of advanced materials such as polymers and surfactants. Researchers have investigated its role as a building block for constructing functional materials with tailored properties. These materials have potential applications in electronics, coatings, and biomedical devices.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on understanding its degradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary findings suggest that the compound undergoes slow degradation under environmental conditions, raising concerns about its long-term effects on ecosystems. Further research is needed to develop strategies for minimizing its environmental footprint.

From a structural perspective, the compound's fluorinated phenyl group plays a crucial role in determining its reactivity and selectivity in various chemical reactions. The presence of multiple fluorine atoms also influences its physical properties, such as melting point and solubility. These characteristics make it an attractive substrate for use in organic synthesis and catalysis.

The study of 3-(2,5-Difluorophenyl)-3,3-difluoropropan-1-ol has also contributed to our understanding of fluorinated compounds in general. Fluorinated molecules are increasingly being recognized for their unique properties and wide-ranging applications across different industries. This compound serves as a model system for investigating the behavior of fluorinated species in chemical reactions and biological systems.

In conclusion, 3-(2,5-Difluorophenyl)-3,3-difluoropropan-1-ol (CAS No: 1894286-91-9) is a versatile compound with significant potential in pharmaceuticals, materials science, and other fields. Its unique structure and properties continue to drive research aimed at unlocking new applications and improving its synthesis processes. As our understanding of this compound deepens, it is expected to play an even more prominent role in advancing scientific and technological innovations.